Cas no 2367-17-1 (6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole)

• Product name: 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 2367-17-1
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• MDL: MFCD00169901
• CID: 1027583
• PubChem ID: 5067013

6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole
• HSQOAURZPIFPOL-UHFFFAOYSA-N
• CHEMBL4584456
• 2367-17-1
• 6-fluoro-1,2,3,4-tetrahydrocarbazole
• MS-6022
• AKOS005156927
• STK503399
• SR-01000577352
• SR-01000577352-1
• SCHEMBL6826753
• CS-0097069
• 1H-Carbazole, 6-fluoro-2,3,4,9-tetrahydro-
• A878168
• EN300-742198
• D72017
• DTXSID30407982
• 6-fluoro-1,2,3,4-tetrahydrocarbazol
• MFCD00169901
• 3-fluoro-6,7,8,9-tetrahydro-5H-carbazole
• ALBB-005419

• MDL： MFCD00169901
• Inchi： InChI=1S/C12H12FN/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h5-7,14H,1-4H2
• InChI Key： HSQOAURZPIFPOL-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C3=C(C=CC(=C3)F)N2

Computed Properties

• Exact Mass: 189.095377549g/mol
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole

Comprehensive Overview of 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2367-17-1): Properties, Applications, and Research Insights

The compound 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2367-17-1) is a fluorinated derivative of the tetrahydrocarbazole family, a structural motif widely recognized in pharmaceutical and material science research. This heterocyclic organic compound features a carbazole core with a fluorine atom at the 6-position, enhancing its electronic properties and biological activity. Its unique molecular structure makes it a valuable intermediate for synthesizing drug candidates, organic semiconductors, and fluorescent probes. Researchers and industries are increasingly exploring its potential due to the growing demand for fluorinated bioactive molecules and advanced functional materials.

In recent years, the interest in 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole has surged, driven by its relevance in medicinal chemistry and optoelectronic applications. A common question among researchers is: "How does fluorination impact the bioactivity of carbazole derivatives?" Studies suggest that the introduction of fluorine atoms can improve metabolic stability, binding affinity, and lipophilicity, making this compound a promising scaffold for CNS-targeting drugs and anticancer agents. Additionally, its photophysical properties are leveraged in designing OLED materials and sensors, aligning with the global push for sustainable technologies.

The synthesis of CAS No. 2367-17-1 typically involves palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions, with yields optimized for industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for pharmaceutical GMP compliance. Environmental and safety assessments highlight its low toxicity profile, though proper laboratory handling protocols are recommended. As the demand for tailor-made fluorinated compounds grows, this compound’s role in high-throughput screening and combinatorial chemistry is expanding.

Emerging trends in AI-driven drug discovery and green chemistry further amplify the significance of 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole. Computational models predict its interactions with biological targets, while solvent-free synthesis methods reduce environmental impact. Frequently searched terms like "carbazole derivatives in cancer therapy" and "fluorinated heterocycles for OLEDs" reflect its multidisciplinary appeal. With ongoing patents and publications, this compound exemplifies innovation at the intersection of chemistry, biology, and materials science.

In conclusion, 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2367-17-1) stands as a versatile building block for cutting-edge research. Its structure-activity relationships and material properties continue to inspire advancements in life sciences and nanotechnology. For suppliers and researchers, ensuring quality control and regulatory compliance remains paramount to unlocking its full potential in next-generation applications.